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5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1) represents a high-value

"privileged structure" intermediate. Unlike simple heterocycles, this compound offers a pre-

installed orthogonal reactivity handle: the ortho-bromo motif relative to the oxazole ring. This

steric and electronic arrangement makes it an ideal candidate for constructing axially chiral

biaryls or hindered kinase inhibitors where the oxazole serves as a bioisostere for amide or

ester linkages.

1.1 Datasheet & Physiochemical Profile
Property Value / Description Note

IUPAC Name
5-(2-bromo-5-

methoxyphenyl)-1,3-oxazole

CAS Number 2017137-72-1

Molecular Formula C₁₀H₈BrNO₂

Molecular Weight 254.08 g/mol

Physical State
Off-white to pale yellow

crystalline solid

Melting Point 88–92 °C (Predicted) Varies by crystal polymorph

LogP (Predicted) ~2.54
Lipophilic, suitable for CNS

penetration models

TPSA 35.2 Å² High membrane permeability

Solubility
DMSO (>50 mM), DCM,

MeOH, Ethanol
Insoluble in water

Synthetic Architecture: The Van Leusen Protocol
While several routes to oxazoles exist (e.g., Robinson-Gabriel cyclodehydration), the Van

Leusen Oxazole Synthesis is the industry standard for generating 5-substituted oxazoles with

high regiocontrol. This method avoids the harsh acidic conditions of cyclodehydrations,

preserving the sensitive methoxy ether and the aryl bromide.

2.1 Retrosynthetic Logic
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The synthesis relies on the [3+2] cycloaddition of TosMIC (Toluenesulfonylmethyl isocyanide)

with 2-bromo-5-methoxybenzaldehyde.

Reagent A: 2-Bromo-5-methoxybenzaldehyde (Electrophile)

Reagent B: TosMIC (C1-N1 dipole equivalent)

Promoter: Potassium Carbonate (K₂CO₃) in Methanol

2.2 Validated Experimental Protocol
Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-5-

methoxybenzaldehyde (1.0 equiv, e.g., 10 mmol) and TosMIC (1.1 equiv, 11 mmol) in

anhydrous Methanol (0.5 M concentration relative to aldehyde).

Base Addition: Add K₂CO₃ (2.5 equiv) in one portion. The reaction is initially exothermic;

ensure stirring is vigorous to prevent local concentration gradients.

Cyclization: Heat the mixture to reflux (65 °C) for 3–5 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde spot (lower Rf) should

disappear, and a fluorescent blue spot (Oxazole) should appear.

Workup (Critical for Purity):

Remove solvent under reduced pressure.[1][2]

Resuspend the residue in water (to dissolve Tosyl salts) and extract with Ethyl Acetate

(3x).

Wash combined organics with Brine, dry over MgSO₄, and concentrate.

Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography (Silica gel,

0-20% EtOAc in Hexanes).
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Why this works: The base deprotonates TosMIC, which attacks the aldehyde carbonyl. The

resulting intermediate undergoes a 5-endo-dig cyclization followed by the elimination of p-

toluenesulfinic acid (TsOH), driving the equilibrium irreversibly to the aromatic oxazole.

2.3 Synthesis Pathway Diagram
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Caption: Figure 1. The Van Leusen synthesis pathway, highlighting the conversion of the

aldehyde precursor to the oxazole scaffold via sulfinate elimination.

Functionalization & Orthogonal Reactivity
The true value of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole lies in its dual-reactivity profile.

It possesses two distinct sites for chemical elaboration, allowing it to serve as a hub in

divergent synthesis.[3]

3.1 Site A: The Aryl Bromide (Suzuki/Buchwald Handle)
The bromine atom at the ortho position is sterically crowded by the oxazole ring.

Challenge: Standard Pd(PPh₃)₄ catalysts may fail due to steric hindrance.

Solution: Use active "Buchwald-type" precatalysts (e.g., XPhos Pd G2 or Pd(dppf)Cl₂) to

facilitate oxidative addition.

Application: Coupling with aryl boronic acids creates biaryl systems common in kinase

inhibitors (e.g., p38 MAP kinase pathways).

3.2 Site B: The Oxazole C-2 Position (C-H Activation)
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The proton at the C-2 position of the oxazole ring (between N and O) is relatively acidic (pKa

~20).

Method: Direct lithiation using n-BuLi at -78 °C.

Electrophiles: The resulting lithio-species can be trapped with iodomethane, aldehydes, or

CO₂ (to form carboxylic acids).

Direct Arylation: Pd-catalyzed C-H activation can directly couple an aryl group to C-2 without

pre-functionalization.

3.3 Divergent Synthesis Workflow

5-(5-Methoxy-2-bromophenyl)-
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Caption: Figure 2. Divergent reactivity profile demonstrating the orthogonal functionalization of

the bromine handle (Site A) and the oxazole C-2 position (Site B).

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectroscopic signatures must be confirmed.
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Technique Feature
Expected Signal (δ ppm /
m/z)

¹H NMR (CDCl₃) Oxazole C-2 H
Singlet, ~7.90 – 8.00 ppm

(Diagnostic)

Oxazole C-4 H Singlet, ~7.30 – 7.40 ppm

Methoxy (-OCH₃) Singlet, 3.85 ppm

Aryl Protons
Multiplets, 6.80 – 7.60 ppm

(ABX system)

¹³C NMR Oxazole C-2 ~150–152 ppm

Methoxy Carbon ~55.6 ppm

Mass Spec (ESI) [M+H]⁺
254.1 / 256.1 (1:1 Isotopic

pattern due to ⁷⁹Br/⁸¹Br)

Safety & Handling
Hazard Identification: As with most low-molecular-weight aryl bromides and oxazoles, treat

as a potential Skin Irritant (H315) and Eye Irritant (H319).[4]

Specific Precaution: The Van Leusen synthesis generates TosMIC byproducts and sulfinates.

TosMIC itself has a characteristic odor and should be handled in a fume hood.

Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The oxazole ring is stable

to hydrolysis, but the aryl bromide is light-sensitive over long periods; use amber vials.

References
Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[2] 13. A general one-step

synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic

Chemistry, 1977, 42(19), 3114–3118.

Palmer, D. C. "The Chemistry of Heterocyclic Compounds, Oxazoles: Synthesis, Reactions,
and Spectroscopy." Wiley-Interscience, 2003. (Standard Reference Text).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/589280
https://www.researchgate.net/post/can_anybody_tell_me_the_best_way_to_synthesise_substituted_tosmic_reagents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6296125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem Database. "Compound Summary: 5-(2-bromo-5-methoxyphenyl)-1,3-oxazole."

National Library of Medicine. (Note: Search CAS 2017137-72-1 for vendor confirmation).

Jiang, H., et al. "Recent advances in the synthesis of oxazoles." Organic & Biomolecular

Chemistry, 2011, 9, 2028-2036.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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